Cas no 177765-50-3 (rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride)

• Product Name: rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride
• CAS No: 177765-50-3
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD30530191
• CID: 5191556
• PubChem ID: 71757855
• Update Time: 2025-10-23

rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Rac-(1r,2r)-cycloheptane-1,2-diamine dihydrochloride, trans
• rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride

• MDL： MFCD30530191
• Inchi： 1S/C7H16N2.ClH/c8-6-4-2-1-3-5-7(6)9;/h6-7H,1-5,8-9H2;1H/t6-,7-;/m1./s1
• InChI Key： QEACAZYQQRVGBZ-ZJLYAJKPSA-N
• SMILES： N[C@@H]1CCCCC[C@H]1N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride

Research Brief on rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride (CAS: 177765-50-3): Recent Advances and Applications

rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride (CAS: 177765-50-3) is a chiral diamine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cycloheptane backbone and diamine functionality, serves as a versatile building block in asymmetric synthesis, catalysis, and drug development. Recent studies have explored its potential in various applications, including the synthesis of novel ligands, metal-organic frameworks (MOFs), and bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its chemical properties, synthetic utility, and emerging therapeutic applications.

One of the key areas of interest is the use of rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride as a chiral auxiliary in asymmetric catalysis. Recent publications have demonstrated its efficacy in facilitating enantioselective transformations, such as hydrogenation and C-C bond-forming reactions. For instance, a 2023 study published in the Journal of Organic Chemistry reported the successful application of this diamine in the synthesis of enantiomerically pure β-amino acids, which are critical precursors for peptidomimetics and pharmaceutical agents. The study emphasized the compound's ability to induce high enantioselectivity under mild reaction conditions, making it a valuable tool for synthetic chemists.

In addition to its role in catalysis, rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride has been investigated for its potential in drug discovery. A recent preclinical study highlighted its incorporation into novel platinum-based anticancer complexes, where the diamine ligand was found to enhance the complexes' stability and tumor-targeting capabilities. The study, published in the European Journal of Medicinal Chemistry, revealed that these complexes exhibited promising cytotoxicity against a panel of cancer cell lines, with minimal off-target effects. This finding underscores the compound's potential as a scaffold for designing next-generation chemotherapeutic agents.

Furthermore, the compound's utility extends to materials science, particularly in the design of MOFs and supramolecular assemblies. A 2022 study in ACS Applied Materials & Interfaces explored the use of rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride as a linker in MOFs, demonstrating its ability to form porous structures with high thermal stability and selective gas adsorption properties. These MOFs showed potential applications in gas storage, separation technologies, and heterogeneous catalysis, further broadening the compound's industrial relevance.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride. Recent efforts have focused on developing greener synthetic routes, such as biocatalytic methods, to reduce the environmental impact of its production. A 2023 review in Green Chemistry highlighted progress in this area, advocating for the integration of sustainable practices in the manufacture of chiral diamines. These developments are expected to enhance the compound's accessibility and applicability across diverse fields.

In conclusion, rac-(1R,2R)-cycloheptane-1,2-diamine dihydrochloride (CAS: 177765-50-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in catalysis, drug discovery, and materials science underscores its broad utility, while ongoing efforts to improve its synthesis and sustainability promise to further expand its impact. Future research directions may include exploring its role in targeted drug delivery systems and its potential as a therapeutic agent in its own right. As the field advances, this compound is poised to remain a focal point of innovation and discovery.